Cas no 721939-61-3 (2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid)

• Product Name: 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid
• CAS No: 721939-61-3
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• MDL: MFCD30468716
• CID: 5233712
• Update Time: 2025-10-28

2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid
• 2-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenoxy}acetic acid
• Acetic acid, 2-[4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]phenoxy]-

• MDL： MFCD30468716
• Inchi： 1S/C24H21NO5/c26-23(27)15-29-17-11-9-16(10-12-17)13-25-24(28)30-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22H,13-15H2,(H,25,28)(H,26,27)
• InChI Key： UMEWMJIMNNHEBO-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C=C1

Additional information on 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid

Comprehensive Overview of 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid (CAS No. 721939-61-3)

2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid (CAS No. 721939-61-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a fluorenylmethyloxycarbonyl (Fmoc) group, which serves as a temporary protecting group for amines during solid-phase peptide synthesis (SPPS). Its unique structure, combining a phenoxyacetic acid backbone with an Fmoc-aminomethyl moiety, makes it invaluable for constructing complex peptides and modifying biomolecules.

In recent years, the demand for Fmoc-protected building blocks like 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid has surged due to advancements in drug discovery and biopharmaceutical research. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 721939-61-3 applications" to identify high-purity reagents for peptide-based therapeutics. This compound is particularly relevant in the development of targeted drug delivery systems and antibody-drug conjugates (ADCs), where precise molecular modifications are critical.

The Fmoc group in 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid is selectively removable under mild basic conditions, making it compatible with automated peptide synthesizers. This property aligns with the growing trend toward high-throughput peptide production, a topic frequently queried in AI-driven literature searches. Additionally, its phenoxyacetic acid segment enables facile conjugation to resins or other molecules, addressing common user questions like "how to link Fmoc compounds to solid supports."

From a sustainability perspective, 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid is often highlighted in discussions about green chemistry in peptide synthesis. Its efficient deprotection minimizes waste, resonating with searches for "eco-friendly peptide reagents." Furthermore, its stability under standard storage conditions (2-8°C) ensures longevity, reducing resource consumption—a key concern in life sciences procurement.

Analytical techniques such as HPLC and mass spectrometry are typically employed to verify the purity of CAS 721939-61-3, addressing another frequent query: "how to analyze Fmoc-amino acid derivatives." The compound’s UV-active Fmoc group facilitates detection at 265-290 nm, streamlining quality control workflows. This feature is particularly valuable for GMP-compliant manufacturing, a hot topic in regulatory-compliant synthesis forums.

In summary, 2-[4-[(Fmoc-amino)methyl]phenoxy]acetic acid (CAS No. 721939-61-3) bridges critical gaps in peptide engineering and bioconjugation chemistry. Its dual functionality—combining protecting group chemistry with carboxylic acid reactivity—makes it indispensable for modern biomedical research. As interest grows in personalized medicine and synthetic biology, this compound will likely remain at the forefront of innovative therapeutic development.